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molecular formula C10H9NO3 B8734931 Ethyl furo[2,3-c]pyridine-5-carboxylate

Ethyl furo[2,3-c]pyridine-5-carboxylate

Cat. No. B8734931
M. Wt: 191.18 g/mol
InChI Key: ZZIOUILKLDRASR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06342606B2

Procedure details

5-Ethoxycarbonylfuro[2,3-c]pyridine obtained in Example 2(3.82 g, 20.0 mmol) was dissolved in tetrahydrofuran (50 mL) and cooled to −30° C. To the cooled solution, 22.0 mL (22.0 mol) of 1.0 M solution of methyllithium/diethyl ether was added, and the solution was stirred for 2 hours at the same temperature, the reaction mixture was then poured into 100 mL of 5% ammonium chloride aqueous solution which had been cooled on ice, and the product was extracted twice with 100 mL of ethyl acetate. After washing with 100 mL of saturated sodium bicarbonate aqueous solution and 100 mL of saturated saline water, the extract was concentrated to give 3.12 g of crude product. This product was purified by column chromatography on silica gel, giving 2.48 g (77.0% yield) of 5-acetylfuro[2,3-c]pyridine.
Name
5-Ethoxycarbonylfuro[2,3-c]pyridine
Quantity
3.82 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methyllithium diethyl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
5-acetylfuro[2,3-c]pyridine
Yield
77%

Identifiers

REACTION_CXSMILES
C(O[C:4]([C:6]1[CH:7]=[C:8]2[CH:14]=[CH:13][O:12][C:9]2=[CH:10][N:11]=1)=[O:5])C.C[Li].[CH2:17](OCC)C.[Cl-].[NH4+]>O1CCCC1>[C:4]([C:6]1[CH:7]=[C:8]2[CH:14]=[CH:13][O:12][C:9]2=[CH:10][N:11]=1)(=[O:5])[CH3:17] |f:1.2,3.4|

Inputs

Step One
Name
5-Ethoxycarbonylfuro[2,3-c]pyridine
Quantity
3.82 g
Type
reactant
Smiles
C(C)OC(=O)C=1C=C2C(=CN1)OC=C2
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Smiles
O1CCCC1
Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
methyllithium diethyl ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Li].C(C)OCC
Step Three
Name
ammonium chloride
Quantity
100 mL
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-30 °C
Stirring
Type
CUSTOM
Details
the solution was stirred for 2 hours at the same temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
had been cooled on ice
EXTRACTION
Type
EXTRACTION
Details
the product was extracted twice with 100 mL of ethyl acetate
WASH
Type
WASH
Details
After washing with 100 mL of saturated sodium bicarbonate aqueous solution and 100 mL of saturated saline water
CONCENTRATION
Type
CONCENTRATION
Details
the extract was concentrated
CUSTOM
Type
CUSTOM
Details
to give 3.12 g of crude product
CUSTOM
Type
CUSTOM
Details
This product was purified by column chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 2 h
Name
5-acetylfuro[2,3-c]pyridine
Type
product
Smiles
C(C)(=O)C=1C=C2C(=CN1)OC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 2.48 g
YIELD: PERCENTYIELD 77%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.